Methyl 4-(3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-(3-oxo-1,2-oxazol-5-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C10H14N2O4/c1-15-10(14)12-4-2-7(3-5-12)8-6-9(13)11-16-8/h6-7H,2-5H2,1H3,(H,11,13)
• InChI Key: QWHNZNGBLKDLEL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC(CC1)C2=CC(=O)NO2
• Molecular Formula: C10H14N2O4
• Molecular Weight: 226.23 g/mol
• CAS No.: 439944-71-5

Description

“Methyl 4-(3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate” is a chemical compound with the CAS Number: 439944-71-5. It has a molecular weight of 226.23. The IUPAC name for this compound is methyl 4-(3-hydroxy-5-isoxazolyl)-1-piperidinecarboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H14N2O4/c1-15-10(14)12-4-2-7(3-5-12)8-6-9(13)11-16-8/h6-7H,2-5H2,1H3,(H,11,13). This code provides a specific representation of the molecular structure.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a dry environment at a temperature between 2-8°C.

Scientific Research Applications

Catalytic Synthesis Applications

• Catalytic Synthesis in Organic Chemistry : Methyl 4-(3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate derivatives, such as methyl 4-aminopyrrole-2-carboxylates, can be synthesized via catalytic cascade reactions. For instance, a study utilized a FeCl2/Et3N binary catalytic system for the synthesis of pyrrolylpyridinium salts and their subsequent conversion to methyl 4-piperidinopyrrole-2-carboxylates (Galenko et al., 2015).

Applications in Medicinal Chemistry

• Aurora Kinase Inhibition for Cancer Treatment : Certain derivatives of this compound, specifically those related to Aurora kinase inhibitors, have shown potential in cancer treatment. The structural properties of these compounds enable them to inhibit Aurora A, a significant target in cancer therapeutics (ロバート ヘンリー，ジェームズ, 2006).

Scaffold for Highly Functionalised Compounds

• Synthesis of Highly Functionalised Isoxazoles : this compound serves as a convenient scaffold for synthesizing other highly functionalised isoxazole-annulated heterocycles and carboxylic acid derivatives. These compounds are valuable in creating diverse chemical entities for various applications (Ruano et al., 2005).

Synthesis of Novel Heterocyclic Compounds

• Creation of Novel Heterocyclic Amino Acids : This compound is involved in the synthesis of novel heterocyclic amino acids like methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. These amino acids have applications as building blocks in peptide synthesis, potentially useful in drug development and biochemical research (Matulevičiūtė et al., 2021).

Applications in Analytical Chemistry

• Spectral and Analytical Studies : In analytical chemistry, derivatives of this compound, like Ethyl 5-(piperidin-1-yl-methyl)furan-2-carboxylate, are used in spectral studies to understand the chemical properties of organic ligands. These studies are crucial for characterizing new compounds and understanding their interaction with metals (Patel, 2020).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H332-H335, which indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation. The precautionary statements are P261-P280-P305+P351+P338, which suggest avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/protective clothing/eye protection/face protection, and IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.